5-chloro-2-methoxy-N-(2-((2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)ethyl)benzamide

• IUPAC Name: 5-chloro-2-methoxy-N-[2-[(2-methyl-6-pyrrolidin-1-ylpyrimidin-4-yl)amino]ethyl]benzamide
• InChI: InChI=1S/C19H24ClN5O2/c1-13-23-17(12-18(24-13)25-9-3-4-10-25)21-7-8-22-19(26)15-11-14(20)5-6-16(15)27-2/h5-6,11-12H,3-4,7-10H2,1-2H3,(H,22,26)(H,21,23,24)
• InChI Key: KQCITTHXAQVHRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCCC2)NCCNC(=O)C3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C19H24ClN5O2
• Molecular Weight: 389.9 g/mol
• CAS No.: 1206999-01-0

Description

The compound “5-chloro-2-methoxy-N-(2-((2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)ethyl)benzamide” is an organic building block. It has been reported as an intermediate in the synthesis of glyburide.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, melting point, solubility, and more. For this compound, the melting point is reported to be between 209-214 °C (lit.). Other properties could not be found in the available data.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research indicates the potential of compounds like 5-chloro-2-methoxy-N-(2-((2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)ethyl)benzamide in the synthesis of novel heterocyclic compounds. These compounds are synthesized for their potential pharmacological applications, particularly as anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020).

Development of Radiopharmaceuticals

The synthesis methods for similar compounds have been explored for the development of radiopharmaceuticals, particularly as precursors for imaging agents (Bobeldijk et al., 1990). These agents are crucial in diagnostic imaging techniques like PET scans.

Research in Organic Chemistry

Such compounds are significant in organic chemistry research, contributing to the understanding of chemical reactions and the development of new synthetic methodologies (Majumdar et al., 1998). This knowledge is essential for the advancement of various chemical industries.

Neuroleptic Activity

Research on compounds structurally similar to this compound has shown potential in the study of neuroleptic activity, particularly in the treatment of psychosis (Iwanami et al., 1981). This line of research is crucial for developing new psychiatric medications.

Polymorphism in Pharmaceutical Compounds

The study of polymorphism in related compounds has implications for pharmaceutical sciences, particularly in understanding the physical and chemical properties of drugs (Yanagi et al., 2000). This knowledge is vital for drug formulation and manufacturing.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For similar compounds, incompatibilities with oxidizers, strong acids, chloroformates, and acid anhydrides, isocyanates, aldehydes have been reported, which can form fire and explosive hazards.